Cas no 919779-66-1 (Phenol, 2,2'-[(4,6-dinitro-1,3-phenylene)diimino]bis-)

• Product Name: Phenol, 2,2'-[(4,6-dinitro-1,3-phenylene)diimino]bis-
• CAS No: 919779-66-1
• MF: C₁₈H₁₄N₄O₆
• MW: 382.32696390152
• CID: 761336
• PubChem ID: 71424839
• Update Time: 2025-04-19

Phenol, 2,2'-[(4,6-dinitro-1,3-phenylene)diimino]bis- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,2'-[(4,6-dinitro-1,3-phenylene)diimino]bis-
• 2-[5-(2-hydroxyanilino)-2,4-dinitroanilino]phenol
• 919779-66-1
• DTXSID30843629
• 2,2'-[(4,6-Dinitro-1,3-phenylene)diazanediyl]diphenol

• Inchi： 1S/C18H14N4O6/c23-17-7-3-1-5-11(17)19-13-9-14(20-12-6-2-4-8-18(12)24)16(22(27)28)10-15(13)21(25)26/h1-10,19-20,23-24H
• InChI Key： KFLBXRITNCZFEK-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1NC1C(=CC(=C(C=1)NC1C=CC=CC=1O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 382.09133418g/mol
• Monoisotopic Mass: 382.09133418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 156Ų